Cas no 1522300-97-5 (imidazo1,2-b1,2,4triazine-6-carboxylic acid)

• Product Name: imidazo1,2-b1,2,4triazine-6-carboxylic acid
• CAS No: 1522300-97-5
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 5244606
• Update Time: 2025-06-08

imidazo1,2-b1,2,4triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-b][1,2,4]triazine-6-carboxylic acid
• imidazo1,2-b1,2,4triazine-6-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-5(12)4-3-10-6(9-4)7-1-2-8-10/h1-3H,(H,11,12)
• InChI Key： XTLJSOKPCUPLJA-UHFFFAOYSA-N
• SMILES： N1=CC=NC2=NC(C(O)=O)=CN12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a][1,2,4]triazines

Additional information on imidazo1,2-b1,2,4triazine-6-carboxylic acid

Properties and Applications of Imidazo[1,2-b][1,2,4]triazine-6-carboxylic Acid (CAS No. 1522300-97-5)

Imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid (CAS No. 1522300-97-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the imidazotriazine class, which is characterized by a fused tricyclic system containing nitrogen atoms at key positions. The presence of a carboxylic acid functional group at the 6-position of the imidazotriazine core enhances its reactivity and makes it a valuable scaffold for drug discovery and medicinal chemistry research.

The chemical structure of imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid consists of three interconnected rings: an imidazole ring fused with a triazine ring, with the carboxylic acid substituent attached to one of the carbon atoms of the triazine ring. This structural motif is known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitrogen-rich environment of the heterocyclic system facilitates interactions with biological targets such as enzymes and receptors, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid has been studied as a potential lead compound in various drug discovery programs due to its structural versatility and pharmacological profile. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity against specific disease targets. For instance, modifications at the 3- and 5-positions of the triazine ring have been explored to optimize binding interactions with biological macromolecules.

One of the most compelling aspects of imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid is its ability to serve as a precursor for more complex molecules. The carboxylic acid group can be readily functionalized through various chemical reactions such as esterification, amidation, or coupling with other pharmacophores. This flexibility allows medicinal chemists to tailor the compound’s properties for specific therapeutic needs. Additionally, the imidazotriazine core can be incorporated into larger peptidomimetic structures or used as a building block in fragment-based drug design approaches.

Recent studies have highlighted the potential of imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid in addressing unmet medical needs. For example, researchers have investigated its activity against kinases and other enzymes implicated in cancer progression. The compound’s ability to modulate enzyme activity without significant off-target effects makes it a promising candidate for further development. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in vitro and in vivo models.

The synthesis of imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for research purposes.

The pharmacokinetic properties of imidazo[1,2-b][1,2,4]triazine-6-carboxylic acid are also an area of active investigation. Understanding how the compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for evaluating its therapeutic potential and determining appropriate dosing regimens. Studies have shown that modifications to the molecule can significantly impact its pharmacokinetic behavior，which is essential for optimizing drug delivery systems.

In conclusion，imidazo[1，2-b][1，2，4]triazine-6-carboxylic acid (CAS No．1522300-97-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents．Its unique chemical properties make it a valuable scaffold for drug discovery，and ongoing research continues to uncover new applications for this compound．As pharmaceutical science advances，the role of heterocyclic compounds like imidazo[1，2-b][1，2，4]triazine-6-carboxylic acid is expected to grow even further，providing innovative solutions to complex medical challenges．